Cas no 477866-21-0 (Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate)

• Product Name: Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate
• CAS No: 477866-21-0
• CID: 3028548
• Update Time: 2025-10-29

Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-CYANO-6-[(4-METHYLBENZYL)AMINO]-2-PHENYLNICOTINATE
• Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate

Additional information on Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate

Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate (CAS No. 477866-21-0): A Comprehensive Overview

Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate (CAS No. 477866-21-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinate derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate uses" or "CAS 477866-21-0 applications" to understand its potential in drug discovery and material science.

The compound features a cyano group and a phenylnicotinate backbone, which contribute to its reactivity and versatility. Its molecular formula, C₂₃H₂₁N₃O₂, highlights its complex yet stable structure. Recent trends in organic chemistry emphasize the importance of such heterocyclic compounds, as they are frequently used in the development of kinase inhibitors and antimicrobial agents. Searches like "nicotinate derivatives in drug design" reflect the growing interest in this field.

One of the key applications of Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate is its role as a building block in medicinal chemistry. Its ability to interact with biological targets makes it a candidate for cancer research and neurodegenerative disease studies. Queries such as "how to synthesize Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate" or "CAS 477866-21-0 solubility" are common among chemists aiming to optimize its properties for specific applications.

In addition to pharmaceuticals, this compound has potential uses in agrochemical formulations. Its structural motifs are similar to those found in pesticides and herbicides, making it a subject of interest for sustainable agriculture solutions. Searches like "nicotinate derivatives in crop protection" align with the global push for eco-friendly farming practices.

The synthesis of Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate typically involves multi-step reactions, including condensation and esterification processes. Researchers often look for "CAS 477866-21-0 synthesis protocol" or "purification methods for nicotinate derivatives" to ensure high yields and purity. Advances in green chemistry have also influenced the development of more sustainable synthesis routes for such compounds.

From a commercial perspective, the demand for Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate is driven by its applicability in high-value industries. Suppliers and manufacturers frequently list it under categories like "pharmaceutical intermediates" or "research chemicals." Market analyses reveal a steady growth trajectory, particularly in regions with robust biotech and pharma sectors.

Safety and handling of Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate are critical considerations. While it is not classified as a hazardous substance, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended. Searches like "CAS 477866-21-0 safety data sheet" indicate the importance of regulatory compliance in its usage.

In summary, Ethyl 5-cyano-6-(4-methylbenzyl)amino-2-phenylnicotinate (CAS No. 477866-21-0) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical structure and reactivity profile make it a valuable asset for researchers and industries alike. As interest in heterocyclic chemistry continues to rise, this compound is poised to play a pivotal role in future innovations.